Cas no 590-92-1 (3-Bromopropionic acid)

• Product Name: 3-Bromopropionic acid
• CAS No: 590-92-1
• MF: C₃H₅BrO₂
• MW: 152.974600553513
• MDL: MFCD00002763
• CID: 38583
• PubChem ID: 11553
• Update Time: 2025-10-21

3-Bromopropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromopropionic acid
• 3-Bromo-propionic acid
• 2-Carboxyethyl bromide
• 3-Bromopropanoic acid
• 3-bromo-propanoicaci
• 3-bromo-Propanoicacid
• 3-bromo-propionicaci
• 3-Bromoprpionicacid
• beta-bromopropanoicacid
• -Bromopropionicacid Propanoicacid,3-bromo-
• Propionic acid, 3-bromo-
• 3-BROMPROPIONIC ACID
• BETA-BROMOPROPIONIC ACID
• B-BROMOPROPIONIC ACID
• beta Bromo Propionic Acid
• β－bromopropionic acid
• Propanoic acid,3-bromo-
• Propionicacid, 3-bromo- (6CI,7CI,8CI)
• Propionic acid, b-bromo- (2CI)
• NSC 2638
• b-Bromopropanoicacid
• A-Bromopropionic acid
• PROPIONIC ACID, .BETA.-BROMO-
• 3- bromopropionic acid
• NS00034080
• FT-0615241
• 3-BroMopropionic--d4 Acid
• MFCD00002763
• .beta.-Bromopropionic acid
• UNII-WFZ7CSR69R
• 590-92-1
• AI3-18966
• P17146
• AKOS005111073
• DTXSID9060443
• NSC-2638
• SCHEMBL28472
• BP-31254
• F2191-0199
• .BETA.-BROMOPROPANOIC ACID
• EINECS 209-694-1
• Propanoic acid, 3-bromo-
• 3-Bromopropionic acid, 97%
• BRN 1071333
• NSC2638
• InChI=1/C3H5BrO2/c4-2-1-3(5)6/h1-2H2,(H,5,6
• FT-0653176
• CHEMBL4569339
• STR00360
• SB40497
• B0645
• AM20100434
• WFZ7CSR69R
• EN300-20490
• WLN: QV2E
• Br(CH2)2CO2H
• HSDB 5496
• Q22133309
• beta-Bromopropanoic acid
• W-105346
• .BETA.-BROMOPROPIONIC ACID [MI]
• betaBromopropanoic acid
• betaBromopropionic acid
• 2Carboxyethyl bromide
• 3bromopropionic acid
• 2-Carboxyethyl Bromide; 3-Bromopropanoic Acid; NSC 2638; ss-Bromopropanoic Acid; ss-Bromopropionic Acid
• DB-257298
• 3bromopropanoic acid
• Propanoic acid, 3bromo
• DTXCID1042520
• STL282736
• 3-bromo propionic acid
• Propionic acid, 3bromo
• DB-003922
• PROPIONIC ACID, BETA-BROMO-

• MDL： MFCD00002763
• Inchi： 1S/C3H5BrO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)
• InChI Key： DHXNZYCXMFBMHE-UHFFFAOYSA-N
• SMILES： BrCCC(=O)O
• BRN： 1071333

Computed Properties

• Exact Mass: 151.94700
• Monoisotopic Mass: 151.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White flake crystals.
• Density: 1.48 g/mL at 25 °C(lit.)
• Melting Point: 61.0 to 64.0 deg-C
• Boiling Point: 142°C/45mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: 1.4753 (estimate)
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: 0.1 g/mL
• PSA: 37.30000
• LogP: 0.85600
• Merck: 1433
• pka: 4.00(at 25℃)
• FEMA: 2692
• Sensitiveness: Easy to absorb moisture and sensitive to light
• Solubility: Alkaline solution can hydrolyze it to form hydroxypropionic acid. Soluble in water, ethanol, ether, chloroform and benzene.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Bromopropionic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：UE7875000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11; R34
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Bromopropionic acid

3-Bromopropionic Acid: A Comprehensive Overview

3-Bromopropionic acid (CAS No. 590-92-1) is a versatile organic compound with the molecular formula C₃H₅BrO₂. It is a brominated derivative of propionic acid, characterized by its carboxylic acid group and a bromine atom attached to the third carbon atom in the chain. This compound has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its unique chemical properties and reactivity.

The synthesis of 3-bromopropionic acid can be achieved through several methods, including the bromination of propionic acid derivatives or the hydrolysis of appropriate alkyl bromides. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and purity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 3-bromopropionic acid serves as an intermediate in the synthesis of various bioactive compounds. Its bromine atom makes it a valuable precursor for the preparation of α-bromo carbonyl compounds, which are widely used in drug discovery. For example, studies have shown that derivatives of 3-bromopropionic acid can modulate enzyme activity, making them promising candidates for therapeutic agents against diseases such as cancer and neurodegenerative disorders.

The chemical stability of 3-bromopropionic acid is another key factor contributing to its utility. Under standard conditions, it remains stable; however, it can undergo various transformations under specific reaction conditions. For instance, its reactivity towards nucleophilic substitution reactions has been exploited in the synthesis of biodegradable polymers. Recent research has highlighted its potential as a building block for developing eco-friendly materials with tailored properties for applications in packaging and biomedical devices.

From an environmental perspective, understanding the fate and behavior of 3-bromopropionic acid in natural systems is crucial. Studies have shown that it undergoes microbial degradation under aerobic conditions, with complete mineralization observed within a few weeks. This biodegradability makes it a safer alternative to other halogenated compounds that persist longer in the environment. Furthermore, its low toxicity profile has been confirmed in acute and chronic toxicity studies, reinforcing its suitability for use in consumer products.

In conclusion, 3-bromopropionic acid (CAS No. 590-92-1) is a multifaceted compound with diverse applications across various industries. Its chemical versatility, combined with advancements in synthetic methodologies and environmental compatibility, positions it as a key player in modern chemistry. As research continues to uncover new potential uses and improve existing processes, 3-bromopropionic acid is poised to remain a vital component in the development of innovative chemical solutions.